2,3-Dihydrophorbol myristate acetate
Overview
Description
2,3-Dihydrophorbol myristate acetate, also known as this compound, is a useful research compound. Its molecular formula is C36H58O8 and its molecular weight is 618.8 g/mol. The purity is usually 95%.
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Properties
CAS No. |
66731-42-8 |
|---|---|
Molecular Formula |
C36H58O8 |
Molecular Weight |
618.8 g/mol |
IUPAC Name |
[13-acetyloxy-1,6-dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02,6.011,13]pentadec-3-enyl] tetradecanoate |
InChI |
InChI=1S/C36H58O8/c1-7-8-9-10-11-12-13-14-15-16-17-18-29(39)43-32-24(3)35(42)27(30-33(5,6)36(30,32)44-25(4)38)20-26(22-37)21-34(41)28(35)19-23(2)31(34)40/h19,24,26-28,30,32,37,41-42H,7-18,20-22H2,1-6H3 |
InChI Key |
XPDIDLPPWHBQMO-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCC(=O)OC1C(C2(C(CC(CC3(C2C=C(C3=O)C)O)CO)C4C1(C4(C)C)OC(=O)C)O)C |
Canonical SMILES |
CCCCCCCCCCCCCC(=O)OC1C(C2(C(CC(CC3(C2C=C(C3=O)C)O)CO)C4C1(C4(C)C)OC(=O)C)O)C |
Synonyms |
2,3-dihydrophorbol myristate acetate |
Origin of Product |
United States |
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